2-Methyl-8-chloromethylimidazo[1,2-a]pyridine

• CAS No.: 85333-35-3
• Molecular Formula: C9H9ClN2
• Molecular Weight: 180.63 g/mol
• IUPAC Name: 8-(chloromethyl)-2-methylimidazo[1,2-a]pyridine
• InChI: InChI=1S/C9H9ClN2/c1-7-6-12-4-2-3-8(5-10)9(12)11-7/h2-4,6H,5H2,1H3
• InChI Key: DQLFOAVCYJZTTR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C=CC=C(C2=N1)CCl

Description

2-Methyl-8-chloromethylimidazo[1,2-a]pyridine is a useful research compound. Its molecular formula is C9H9ClN2 and its molecular weight is 180.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Methyl-8-hydroxymethylimidazo[1,2-a]pyridine 21.4 g (0.13 mol) is dissolved in 400 ml dichloromethane. To the solution at 0° C. is added dropwise with stirring 19 ml of thionyl chloride. The reaction mixture is stirred for one hour and the dichloromethane is removed under reduced pressure. The residue is dissolved in distilled water, neutralizedat 0° C. with ammonium hydroxide and extracted with dichloromethane.The extracts are combined and dried over anhydrous sodium sulfate. Following filtration, the dichloromethane is removed under reduced pressure to give 2-methyl-8-chloromethylimidazo[1,2-a]pyridine, mp. 110°-112° C.